Cas no 1006460-91-8 (2-methyl-3-(1H-pyrazol-1-yl)propanethioamide)

• Product Name: 2-methyl-3-(1H-pyrazol-1-yl)propanethioamide
• CAS No: 1006460-91-8
• MF: C₇H₁₁N₃S
• MW: 169.247339487076
• MDL: MFCD08558179
• CID: 3060152
• PubChem ID: 19616569
• Update Time: 2025-04-21

2-methyl-3-(1H-pyrazol-1-yl)propanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-pyrazol-1-yl-thiopropionamide
• 2-methyl-3-(1H-pyrazol-1-yl)propanethioamide
• CS-0272311
• AKOS000313341
• BBL040653
• 1006460-91-8
• EN300-230722
• 2-methyl-3-pyrazol-1-ylpropanethioamide
• STK350827
• 2-METHYL-3-(PYRAZOL-1-YL)PROPANETHIOAMIDE

• MDL： MFCD08558179
• Inchi： 1S/C7H11N3S/c1-6(7(8)11)5-10-4-2-3-9-10/h2-4,6H,5H2,1H3,(H2,8,11)
• InChI Key： CSJZLFVLBIUZJC-UHFFFAOYSA-N
• SMILES： S=C(C(C)CN1C=CC=N1)N

Computed Properties

• Exact Mass: 169.06736854Da
• Monoisotopic Mass: 169.06736854Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 75.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles